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Carboxylic acids and derivatives
Carboxylic acids and their derivatives are fundamental building blocks in organic chemistry, widely utilized in various industries including pharmaceuticals, agrochemicals, and materials science. These compounds feature a carboxyl group (-COOH) attached to an alkyl or aryl moiety, which endows them with unique chemical properties such as acidity and the ability to participate in nucleophilic acyl substitutions. Common derivatives include esters, amides, and anhydrides, each offering distinct functional groups for diverse applications. For instance, carboxylic acids can be converted into esters through esterification reactions, enhancing their solubility and reactivity in organic synthesis processes. Their versatile nature makes them indispensable in the development of drugs, polymers, surfactants, and more.
Carboxylic acid derivatives
Amino acids, peptides, and analogues
Cyclopropanecarboxylic acids and derivatives
2-heteroaryl carboxamides
Alpha amino acids and derivatives
Pentacarboxylic acids and derivatives
Histidine and derivatives
Alpha-halocarboxylic acids and derivatives
Dicarboxylic acids and derivatives
D-alpha-amino acids
Alpha amino acids
Kainoids
Carboxylic acids
Acrylic acids and derivatives
Isoleucine and derivatives
Proline and derivatives
Tetracarboxylic acids and derivatives
Tricarboxylic acids and derivatives
Aspartic acid and derivatives
L-alpha-amino acids
Carboxylic acid esters
Dipeptides
N-acyl-L-alpha-amino acids
Asparagine and derivatives
Alpha amino acid amides
Oligopeptides
Glutamic acid and derivatives
Alpha amino acid esters
Beta amino acids and derivatives
N-acyl-alpha amino acids
N-acyl-alpha amino acids and derivatives
Leucine and derivatives
Methyl esters
Tyrosine and derivatives
Hexacarboxylic acids and derivatives
Phenylalanine and derivatives
Peptides
N-acetyl-2-arylethylamines
S-sulfo-L-cysteines
Cysteine and derivatives
Cyclic peptides
Enoate esters
Primary carboxylic acid amides
L-cysteine-S-conjugates
Gamma amino acids and derivatives
Hydrazinecarboxylic acids and derivatives
Serine and derivatives
Delta amino acids and derivatives
Alpha-halocarboxylic acids
Valine and derivatives
Arginine and derivatives
Acetohydroxamic acids
Acetamides
Acylals
Alanine and derivatives
Peroxycarboxylic acids and derivatives
Methionine and derivatives
Glutamine and derivatives
Fumonisins
N-hydroxyl-alpha-amino acids
Amatoxins
Secondary carboxylic acid amides
N-carbamoyl-alpha amino acids
Carboxylic acid salts
Alpha-halocarboxylic acid derivatives
N-substituted carboxylic acid imides
Alpha-imino acid and derivatives
Monocarboxylic acids and derivatives
1,2-diacyl-1-alkylhydrazines
Alpha-amino acyl ester of carbohydrates
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